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An In-depth Technical Guide to the Physicochemical Properties of 3-(2-Chlorophenyl)-6-
methoxypyridazine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physicochemical properties of 3-(2-
Chlorophenyl)-6-methoxypyridazine, a heterocyclic compound of interest in medicinal
chemistry and materials science. Given the limited availability of experimental data for this
specific molecule, this document combines established chemical principles with in silico
predictions to offer a robust profile for research and development applications. Every protocol
and piece of data is presented with the transparency and scientific rationale expected by senior
application scientists.

Molecular Structure and Identity

3-(2-Chlorophenyl)-6-methoxypyridazine belongs to the pyridazine class of nitrogen-
containing aromatic heterocycles. The molecule's architecture, featuring a 2-chlorophenyl
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substituent at the 3-position and a methoxy group at the 6-position of the pyridazine ring,
imparts a unique electronic and steric profile. These features are critical in defining its
interactions with biological targets and its behavior in various chemical environments.

The fundamental identifiers for this compound are summarized below:

Property Value Source

3-(2-Chlorophenyl)-6-

UPAC Name methoxypyridazine
CAS Number 1333222-20-0
Molecular Formula C11HsCIN20
Molecular Weight 220.65 g/mol

COC1=CC=C(N=N1)C2=CC=
cc=cacCl

Canonical SMILES

Predicted Physicochemical Properties

In the absence of comprehensive experimental data, computational methods provide valuable
estimates for the key physicochemical properties of a molecule.[1][2] These predictions are
instrumental in guiding experimental design, from selecting appropriate solvent systems for
synthesis and purification to anticipating a compound's behavior in biological assays. The
following properties for 3-(2-Chlorophenyl)-6-methoxypyridazine have been predicted using

widely accepted computational models.

It is imperative to note that these values are in silico predictions and should be confirmed by

experimental analysis.
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Property Predicted Value Prediction Tool/Method

Estimation based on related
Melting Point 110 -140 °C structures and general
prediction models[3][4][5][6]

AAT Bioquest Boiling Point
Boiling Point ~385.5+40.0 °C at 760 mmHg  Predictor[7], Pearson Boiling

Point Calculator[8]

ChemAxon Solubility
Aqueous Solubility (LogS) -3.5t0-4.5 Predictor[9][10], ALOGPS
2.1[11]

] ChemAxon pKa Predictor[9],
1.5 - 2.5 (predicted for the

pKa (most basic) o ] Rowan pKa Calculator[12],
pyridazine nitrogen)
MolGpKa[13]

The predicted low aqueous solubility (LogS) suggests that the compound is likely to be poorly
soluble in water, a common characteristic of aromatic heterocyclic compounds. The predicted
pKa indicates that the pyridazine ring is weakly basic. These properties are critical for drug
development, influencing factors such as absorption, distribution, metabolism, and excretion
(ADME).

Synthesis and Purification Protocols

While a specific, optimized synthesis for 3-(2-Chlorophenyl)-6-methoxypyridazine is not
widely published, a plausible and efficient synthetic route can be designed based on
established palladium-catalyzed cross-coupling reactions, which are cornerstones of modern
organic synthesis.[14][15]

Proposed Synthesis: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling reaction is a robust method for forming carbon-carbon bonds. In
this proposed synthesis, 3-chloro-6-methoxypyridazine is coupled with 2-chlorophenylboronic
acid.

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www.aatbio.com/tools/predictive-modeling/melting-point-predictor
https://github.com/Guillaume2126/Melting-point-predictor
https://docs.ochem.eu/x/UYGZ.html
https://pubs.acs.org/doi/10.1021/ie049378m
https://www.aatbio.com/tools/predictive-modeling/boiling-point-predictor
https://www.pearson.com/channels/calculators/boiling-point-calculator
https://chemaxon.com/calculators-and-predictors
https://cdb.ics.uci.edu/resource/marvin-6.3.0/help/calculations/solubility.html
https://vcclab.org/lab/alogps/
https://chemaxon.com/calculators-and-predictors
https://rowansci.com/features/free-pka-calculator
https://bio.tools/molgpka
https://www.benchchem.com/product/b11883343/docs?utm_src=pdf-body#physicochemical-properties-of-3-2-chlorophenyl-6-methoxypyridazine
https://www.researchgate.net/publication/256888099_Efficient_One-Step_Synthesis_of_3-Amino-6-arylpyridazines
https://pubs.rsc.org/en/content/articlelanding/2010/ob/c0ob00004c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11883343?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing
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G-Chloro-G-methoxypyridazina G-Chlorophenylboronic AcicD [Pd(PPhS)A (Calalystaﬁ @azCOs (BaseD El'oluene/Ethanol/HzO (SolvemD G—leal (e.g., 80-100 °CD
{
1 T T T

T

| 1.

R e e e e i

Suzuki Coupling

Product
Y

G—(2-Chlorophenyl)-6-meth0xypyridazina

Click to download full resolution via product page

Caption: Proposed Suzuki-Miyaura coupling for the synthesis of the target compound.

Experimental Protocol:

e Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g.,
nitrogen or argon), add 3-chloro-6-methoxypyridazine (1.0 eq), 2-chlorophenylboronic acid
(1.2 eq), and a suitable palladium catalyst such as tetrakis(triphenylphosphine)palladium(0)
(Pd(PPhs)a, 0.05 eq).

e Solvent and Base Addition: Add a degassed solvent mixture, for example, a 2:1:1 mixture of
toluene, ethanol, and 2M aqueous sodium carbonate (Naz2CQOs) solution.

o Reaction: Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the progress
by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

o Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with
water and extract with an organic solvent such as ethyl acetate.

« |solation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate
(Naz2S0a), filter, and concentrate under reduced pressure to yield the crude product.
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Purification: Recrystallization or Column
Chromatography

The choice of purification method depends on the purity of the crude product.

o Recrystallization: If the crude product is a solid of reasonable purity, recrystallization from a
suitable solvent system (e.g., ethanol/water, hexanes/ethyl acetate) can yield highly pure
crystalline material. The selection of the solvent system is critical and is guided by the
solubility profile of the compound.

o Column Chromatography: For mixtures that are difficult to separate by recrystallization, silica
gel column chromatography is the method of choice. A gradient elution system, for instance,
with increasing polarity from hexanes to ethyl acetate, is typically effective for separating the
desired product from starting materials and byproducts.

Analytical Characterization Workflow

A rigorous analytical workflow is essential to confirm the identity and purity of the synthesized
3-(2-Chlorophenyl)-6-methoxypyridazine.

NMR Spectroscopy
(H & BC)

Structural Backbone
Synthesized & Purified Product Functional Groups FT-IR Spectroscopy Hgilgy}ﬁssess?_lf Zt lysi Confirmed Structure & Purity
Molecular Weight /(igq , Elemental Analysis)
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Caption: A typical workflow for the analytical characterization of the synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure.[16]
[17]
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1H NMR Spectroscopy Protocol:

o Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in a suitable
deuterated solvent (e.g., CDCIs or DMSO-ds) in an NMR tube.

o Data Acquisition: Acquire the *H NMR spectrum on a 300 MHz or higher field spectrometer.
o Expected Spectral Features:

o Aromatic Protons: A complex multiplet pattern between & 7.0 and 8.0 ppm corresponding
to the protons on the 2-chlorophenyl ring and the pyridazine ring.

o Methoxy Protons: A sharp singlet at approximately & 4.0 ppm, integrating to three protons.
13C NMR Spectroscopy Protocol:
o Sample Preparation: Use the same sample prepared for *H NMR.
o Data Acquisition: Acquire the 3C NMR spectrum.
o Expected Spectral Features:
o Aromatic Carbons: Multiple signals in the range of & 110-160 ppm.

o Methoxy Carbon: A signal around & 55-60 ppm.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in the molecule.[18][19][20]
Protocol (Attenuated Total Reflectance - ATR):
o Background Scan: Record a background spectrum of the clean ATR crystal.

e Sample Analysis: Place a small amount of the solid sample on the ATR crystal and apply
pressure to ensure good contact.

» Data Acquisition: Acquire the FT-IR spectrum, typically in the range of 4000-400 cm~1.
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» Expected Characteristic Bands:

Aromatic C-H Stretch: Above 3000 cm™1.

o

[¢]

C=C and C=N Stretching (in-ring): In the 1600-1400 cm~1 region.

[e]

C-O Stretch (methoxy): Around 1250-1050 cm~1.

[e]

C-ClI Stretch: In the fingerprint region, typically below 800 cm~1.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the compound.[21][22][23]

Protocol (Electron lonization - EI-MS):

o Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,
often via a direct insertion probe or a gas chromatograph.

« lonization: lonize the sample using a high-energy electron beam (typically 70 eV).
o Data Acquisition: Acquire the mass spectrum.
o Expected Results:

o Molecular lon Peak (M*): An intense peak at m/z = 220, corresponding to the molecular
weight of the compound. The isotopic pattern of chlorine (3>Cl and 3’Cl in an approximate
3:1 ratio) should be visible in the molecular ion cluster (M* and M+2 peaks).

Conclusion

3-(2-Chlorophenyl)-6-methoxypyridazine is a molecule with significant potential in various
fields of chemical research. While experimental data remains scarce, this guide provides a
comprehensive, technically grounded framework for its study. The combination of in silico
predictions and established, adaptable experimental protocols offers a solid foundation for
researchers to synthesize, purify, and characterize this compound, thereby enabling further
exploration of its chemical and biological properties. The validation of the predicted data
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through the experimental workflows outlined herein is a critical next step in fully elucidating the

physicochemical profile of this promising pyridazine derivative.
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 To cite this document: BenchChem. [physicochemical properties of 3-(2-Chlorophenyl)-6-
methoxypyridazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11883343/docs#physicochemical-properties-of-3-2-
chlorophenyl-6-methoxypyridazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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